Cas no 1153950-54-9 ((3R)-pyrrolidine-3-carbonitrile hydrochloride)

• Product Name: (3R)-pyrrolidine-3-carbonitrile hydrochloride
• CAS No: 1153950-54-9
• MF: C₅H₉ClN₂
• MW: 132.591359853745
• MDL: MFCD11656839
• CID: 1204743
• PubChem ID: 42614334
• Update Time: 2025-05-20

(3R)-pyrrolidine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• C90003
• (R)-PYRROLIDINE-3-CARBONITRILE HCL
• (R)-PYRROLIDINE-3-CARBONITRILE HYDROCHLORIDE
• PB25426
• SureCN222662
• (R)-3-CYANOPYRROLIDINE HYDROCHLORIDE
• (R)-3-Cyanopyrrolidine HCl
• 3-Pyrrolidinecarbonitrile, hydrochloride (1:1),(3R)
• (3R)-pyrrolidine-3-carbonitrile,hydrochloride
• (3r)-pyrrolidine-3-carbonitrile
• hydrochloride
• (3R)-pyrrolidine-3-carbonitrile hydrochloride
• (S)-3-CYANOPYRROLIDINE HYDROCHLORIDE
• AK171888
• AM20080100
• (R)-3-Cyanopyrrolidine hydrochloride, AldrichCPR
• 3-Pyrrolidinecarbonitrile, hy
• 3-Pyrrolidinecarbonitrile, hydrochloride (1:1), (3R)-
• (3R)-Pyrrolidine-3-carbonitrile--hydrogen chloride (1/1)
• (3R)-pyrrolidine-3-carbonitrile;hydrochloride
• AS-41660
• (R)-Pyrrolidine-3-carboni...
• CS-0053310
• AKOS025291319
• SCHEMBL222662
• (R)-PYRROLIDINE-3-CARBONITRILEHYDROCHLORIDE
• MFCD11656839
• 1153950-54-9
• (3R)-pyrrolidine-3-carbonitrile HCl
• A893881
• DB-300054
• DTXSID40655098
• EN300-7407586

• MDL： MFCD11656839
• Inchi： 1S/C5H8N2.ClH/c6-3-5-1-2-7-4-5;/h5,7H,1-2,4H2;1H/t5-;/m0./s1
• InChI Key： LMBZZTJQNYGICT-JEDNCBNOSA-N
• SMILES： Cl.N1CC[C@@H](C#N)C1

Computed Properties

• Exact Mass: 132.04500
• Monoisotopic Mass: 132.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 99.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Experimental Properties

• PSA: 35.82000
• LogP: 1.25028

Additional information on (3R)-pyrrolidine-3-carbonitrile hydrochloride

Recent Advances in the Application of (3R)-Pyrrolidine-3-carbonitrile Hydrochloride (CAS: 1153950-54-9) in Chemical Biology and Pharmaceutical Research

The compound (3R)-pyrrolidine-3-carbonitrile hydrochloride (CAS: 1153950-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block and its potential in drug discovery. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of (3R)-pyrrolidine-3-carbonitrile hydrochloride as a key intermediate in the synthesis of bioactive molecules. Its chiral pyrrolidine scaffold is particularly valuable for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel dipeptidyl peptidase-4 (DPP-4) inhibitors, which are promising candidates for the treatment of type 2 diabetes. The study reported improved selectivity and pharmacokinetic properties of derivatives synthesized using this compound.

In addition to its role in diabetes research, (3R)-pyrrolidine-3-carbonitrile hydrochloride has shown potential in central nervous system (CNS) drug development. A recent preclinical study investigated its derivatives as potential sigma-1 receptor ligands, which could have applications in neurodegenerative diseases and pain management. The study, published in ACS Chemical Neuroscience, reported that certain derivatives exhibited high binding affinity and selectivity for sigma-1 receptors, suggesting their potential as lead compounds for further optimization.

The synthetic accessibility of (3R)-pyrrolidine-3-carbonitrile hydrochloride has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an improved asymmetric synthesis route that achieves higher yield and enantiomeric purity compared to previous methods. This advancement is particularly significant for large-scale production, addressing one of the key challenges in the commercialization of chiral pharmaceuticals derived from this compound.

From a safety and toxicological perspective, recent investigations have provided valuable data on the compound's pharmacological profile. A comprehensive ADMET (absorption, distribution, metabolism, excretion, and toxicity) study conducted by a pharmaceutical research consortium indicated favorable pharmacokinetic properties for (3R)-pyrrolidine-3-carbonitrile hydrochloride derivatives, with good oral bioavailability and acceptable safety margins in preclinical models.

Looking forward, the unique structural features of (3R)-pyrrolidine-3-carbonitrile hydrochloride continue to inspire novel applications in drug discovery. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications ranging from metabolic disorders to CNS diseases. The compound's versatility as a chiral synthon, combined with recent synthetic improvements and promising biological activity data, positions it as an important tool in modern medicinal chemistry.